ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-(4-acetylpiperazin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H25N3O3/c1-3-20-14(19)17-6-4-13(5-7-17)16-10-8-15(9-11-16)12(2)18/h13H,3-11H2,1-2H3
• InChI Key: TVQCGRMMRKYOFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)C(=O)C
• Molecular Formula: C14H25N3O3
• Molecular Weight: 283.37 g/mol

Description

Ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate, also known as EAPP, is a chemical compound that has gained attention in scientific research due to its potential applications in medicine and biotechnology.

Mechanism of Action

The mechanism of action of ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate involves its interaction with various molecular targets in the body. ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This leads to an increase in acetylcholine levels, which can improve cognitive function. ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. This can lead to changes in gene expression patterns, which can have therapeutic effects in various diseases.
Biochemical and Physiological Effects
ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate has been shown to have various biochemical and physiological effects in the body. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties, which can reduce inflammation in the body. ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate has been shown to have an effect on the central nervous system, improving cognitive function and memory. It has also been shown to have an effect on the cardiovascular system, reducing blood pressure and improving blood flow.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate in lab experiments is its high purity, which allows for accurate and reproducible results. ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate is also relatively stable and easy to handle, making it a convenient compound to work with. However, one limitation of using ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate. One area of research involves further exploring its potential as a drug candidate for the treatment of various diseases. Another area of research involves the development of new synthesis methods for ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate, which may lead to more cost-effective production. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate and its effects on various molecular targets in the body.

Synthesis Methods

The synthesis of ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate involves the reaction of 4-acetyl-1-piperazinecarboxylic acid with ethyl 4-piperidonecarboxylate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate.

Scientific Research Applications

Ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate has been the subject of numerous scientific studies due to its potential applications in medicine and biotechnology. One area of research involves the use of ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. ethyl 4-(4-acetyl-1-piperazinyl)-1-piperidinecarboxylate has been shown to have anticancer properties by inhibiting the proliferation of cancer cells and inducing apoptosis. It has also been shown to have neuroprotective effects by preventing the formation of amyloid-beta plaques, which are associated with Alzheimer's disease.